4-(4-Methoxyphenyl)-2,4-dioxobutanoic acid

• IUPAC Name: 4-(4-methoxyphenyl)-2,4-dioxobutanoic acid
• InChI: InChI=1S/C11H10O5/c1-16-8-4-2-7(3-5-8)9(12)6-10(13)11(14)15/h2-5H,6H2,1H3,(H,14,15)
• InChI Key: QTDIUFUNHQSHTP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)CC(=O)C(=O)O
• Molecular Formula: C11H10O5
• DSSTOX Substance ID: DTXSID80338651
• Molecular Weight: 222.19 g/mol
• CAS RN: 55558-77-5

Description

4-Methoxyphenylacetic acid is a monocarboxylic acid that is phenylacetic acid carrying a 4-methoxy substituent. It is used as an intermediate for pharmaceuticals and other organic synthesis.

Synthesis Analysis

While specific synthesis methods for “4-(4-Methoxyphenyl)-2,4-dioxobutanoic acid” are not available, similar compounds like 4-(4-Methylphenyl)-4-oxobutanoic acid can be prepared by a Friedel–Crafts reaction between toluene and succinic anhydride catalyzed by a Lewis acid such as aluminium chloride.

Scientific Research Applications

Inhibition of Glycolic Acid Oxidase

4-(4-Methoxyphenyl)-2,4-dioxobutanoic acid and its derivatives have been studied for their potential in inhibiting glycolic acid oxidase. Research has shown that some of these compounds, particularly those with lipophilic 4-substituents, are potent inhibitors in vitro of porcine liver glycolic acid oxidase (Williams et al., 1983).

Reactions with Diazoalkanes

4-Aryl-2,4-dioxobutanoic acids and their derivatives, including this compound, have been utilized in chemical reactions with diazoalkanes. These reactions result in the formation of various alkyl and substituted pyrazoles, demonstrating the versatility of these compounds in chemical synthesis (Zalesov et al., 2002).

Development of ELISA for Fenthion Analysis

Research has utilized derivatives of this compound in the development of sensitive assays for the analysis of pesticides like fenthion in agricultural samples. These studies demonstrate the application of these compounds in environmental monitoring and food safety (Zhang et al., 2008).

Binding to Metal Ions

The butanoic moiety of 4-aryl-2,4-dioxobutanoic acids, including this compound, plays a role in interactions with metal ions, which could have pharmacological implications. This highlights the compound's potential in the field of bioinorganic chemistry (Verbić et al., 2008).

Photoreactivity and Precursors for Chromone Synthesis

These compounds have also been explored in photoreactivity studies, serving as precursors for the synthesis of chromones, indicating their importance in photochemical applications (Álvaro et al., 1987).

Corrosion Inhibition in Mild Steel

Corrosion Inhibition in Mild Steel

The derivatives of this compound have been evaluated for their performance in inhibiting corrosion of mild steel in acidic environments. This research indicates the potential application of these compounds in materials science and corrosion prevention (Bentiss et al., 2009).